Cas no 1430341-84-6 (6-Bromo-2-chloro-3-nitropyridine)

• Product Name: 6-Bromo-2-chloro-3-nitropyridine
• CAS No: 1430341-84-6
• MF: C₅H₂BrClN₂O₂
• MW: 237.438579082489
• MDL: MFCD27923193
• CID: 1090817
• Update Time: 2025-06-21

6-Bromo-2-chloro-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-chloro-3-nitropyridine
• AK143738
• Pyridine, 6-bromo-2-chloro-3-nitro-
• FCH2496538
• AX8272130

• MDL： MFCD27923193
• Inchi： 1S/C5H2BrClN2O2/c6-4-2-1-3(9(10)11)5(7)8-4/h1-2H
• InChI Key： ZOETZKWSHCVJQA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=N1)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 163
• Topological Polar Surface Area: 58.7

6-Bromo-2-chloro-3-nitropyridine Security Information

• Hazard Statement： H302-H315-H319-H332-H335

Additional information on 6-Bromo-2-chloro-3-nitropyridine

Introduction to 6-Bromo-2-chloro-3-nitropyridine (CAS No: 1430341-84-6)

The compound 6-Bromo-2-chloro-3-nitropyridine, identified by the CAS registry number 1430341-84-6, is a significant molecule in the field of organic chemistry, particularly within the pyridine derivatives family. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains, including pharmacology, material science, and catalysis.

The synthesis of 6-Bromo-2-chloro-3-nitropyridine involves a series of carefully controlled reactions, often starting from pyridine derivatives and incorporating halogenation and nitration steps to achieve the desired substitution pattern. Recent advancements in synthetic methodologies have enabled researchers to optimize the yield and purity of this compound, making it more accessible for further studies.

In terms of chemical properties, 6-Bromo-2-chloro-3-nitropyridine exhibits distinctive reactivity due to the electron-withdrawing groups attached to the pyridine ring. The bromine and chlorine atoms at positions 6 and 2, respectively, along with the nitro group at position 3, create a highly electron-deficient aromatic system. This characteristic makes the compound an interesting candidate for exploring aromatic substitution reactions and other redox processes.

Recent studies have highlighted the potential of 6-Bromo-2-chloro-3-nitropyridine in drug design, particularly in targeting specific biological pathways where electron-deficient aromatic systems play a critical role. Researchers have reported promising results in preliminary assays, suggesting that this compound could serve as a lead molecule for developing novel therapeutic agents.

Beyond pharmacology, 6-Bromo-2-chloro-3-nitropyridine has also found applications in material science, particularly in the development of advanced materials with tailored electronic properties. Its unique electronic structure makes it a candidate for use in organic semiconductors and other functional materials.

In conclusion, 6-Bromo-2-chloro-3-nitropyridine (CAS No: 1430341-84-6) stands as a versatile molecule with a wide range of potential applications across multiple scientific disciplines. Ongoing research continues to uncover new insights into its properties and utility, underscoring its importance in contemporary chemical research.